Cas no 103319-12-6 (2-acetyl-4-methylcyclohexan-1-one)

• Product Name: 2-acetyl-4-methylcyclohexan-1-one
• CAS No: 103319-12-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1136387
• PubChem ID: 14911578
• Update Time: 2025-06-12

2-acetyl-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-acetyl-4-methyl-
• 2-acetyl-4-methylcyclohexan-1-one
• AKOS011020430
• DB-104189
• 2-acetyl-4methylcyclohexanone
• 2-ACETYL-4-METHYLCYCLOHEXANONE
• SCHEMBL7264951
• EN300-1125836
• MZQYOPQAFRRAJA-UHFFFAOYSA-N
• 2-acetyl-4-methyl-cyclohexanone
• 103319-12-6

• Inchi： 1S/C9H14O2/c1-6-3-4-9(11)8(5-6)7(2)10/h6,8H,3-5H2,1-2H3
• InChI Key： MZQYOPQAFRRAJA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)CC1C(C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2-acetyl-4-methylcyclohexan-1-one

Introduction to 2-acetyl-4-methylcyclohexan-1-one (CAS No. 103319-12-6)

2-acetyl-4-methylcyclohexan-1-one, identified by its Chemical Abstracts Service (CAS) number 103319-12-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule, characterized by its cyclohexane backbone with an acetyl group at the 2-position and a methyl group at the 4-position, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2-acetyl-4-methylcyclohexan-1-one positions it as a versatile building block for the development of more complex chemical entities. Its reactivity stems from the presence of both carbonyl and alkyl groups, which can participate in a wide array of chemical transformations, including condensation reactions, oxidation, and reduction processes. These properties have made it a subject of interest in academic research and industrial applications.

In recent years, advancements in computational chemistry and molecular modeling have enhanced our understanding of how 2-acetyl-4-methylcyclohexan-1-one interacts with biological systems. Studies have demonstrated its potential role as a precursor in the synthesis of pharmacophores that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The cyclohexane ring itself is known for its conformational flexibility, which can be exploited to fine-tune the biological activity of derived compounds.

One particularly intriguing aspect of 2-acetyl-4-methylcyclohexan-1-one is its utility in the synthesis of heterocyclic compounds. Heterocycles are fundamental structures in many pharmaceuticals due to their ability to mimic natural products and interact with biological targets in specific ways. Researchers have leveraged the reactivity of this compound to construct fused rings systems, such as pyrrolidines and indole derivatives, which are known for their broad spectrum of biological activities.

The pharmaceutical industry has been particularly interested in 2-acetyl-4-methylcyclohexan-1-one as a starting material for the development of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activity and receptor binding. The acetyl group provides a handle for further functionalization via amide bond formation, while the methyl group can influence electronic properties and steric interactions within a molecular framework.

Recent research has also highlighted the role of 2-acetyl-4-methylcyclohexan-1-one in green chemistry initiatives. The demand for sustainable synthetic routes has led to the exploration of catalytic processes that minimize waste and energy consumption. In one notable study, transition metal-catalyzed reactions were employed to efficiently convert 2-acetyl-4-methylcyclohexan-1-one into more complex structures under mild conditions. This approach aligns with global efforts to promote environmentally friendly chemical practices.

The synthetic utility of 2-acetyl-4-methylcyclohexan-1-one extends beyond pharmaceutical applications. It has found use in material science, where its structural features contribute to the development of polymers and specialty chemicals with tailored properties. For example, its incorporation into polymer backbones can enhance thermal stability or mechanical strength, making it valuable for high-performance materials.

In conclusion, 2-acetyl-4-methylcyclohexan-1-one (CAS No. 103319-12-6) represents a compound of considerable interest due to its structural versatility and reactivity. Its role as an intermediate in pharmaceutical synthesis, particularly in constructing heterocyclic scaffolds, underscores its importance in drug discovery efforts. Furthermore, its application in green chemistry initiatives highlights its relevance to broader sustainability goals within the chemical industry.

As research continues to uncover new applications and synthetic methodologies for this compound, it is likely that 2-acetyl-4-methylcyclohexan-1-one will remain at the forefront of chemical innovation. The ongoing exploration of its derivatives and reaction pathways promises to yield further insights into its potential contributions to medicine and materials science.